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Compound of Interest

Compound Name:
Bis(ethylcyclopentadienyl)vanadiu

m(II)

CAS No.: 55940-04-0

Cat. No.: B15088979

Get Quote

CAS Number: 55940-04-0 Molecular Formula: C₁₄H₁₈V

This guide provides a comprehensive technical overview of

Bis(ethylcyclopentadienyl)vanadium(II), an organometallic compound of significant interest

in catalysis and materials science. Designed for researchers, scientists, and drug development

professionals, this document synthesizes critical data on its chemical properties, synthesis,

handling, and applications, grounded in authoritative sources.

Introduction and Significance
Bis(ethylcyclopentadienyl)vanadium(II), often abbreviated as (EtCp)₂V, is a derivative of the

well-known metallocene, vanadocene. Like its parent compound, it features a central vanadium

atom in the +2 oxidation state sandwiched between two substituted cyclopentadienyl rings.

Organovanadium compounds are known for their diverse reactivity and catalytic potential,

stemming from vanadium's ability to exist in multiple oxidation states (-3 to +5).[1][2] The ethyl

substituents on the cyclopentadienyl rings enhance the compound's solubility in organic
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solvents and can subtly modify its electronic and steric properties compared to unsubstituted

vanadocene, influencing its reactivity and catalytic performance.

This compound is a highly reactive, 15-electron, paramagnetic species. Its primary utility is as a

catalyst or catalyst precursor, particularly in polymerization, and as a volatile precursor for the

deposition of vanadium-containing thin films via Metal Organic Chemical Vapor Deposition

(MOCVD).[2][3] Its pyrophoric nature and sensitivity to air and moisture necessitate specialized

handling techniques.[4]

Physicochemical and Spectroscopic Properties
Bis(ethylcyclopentadienyl)vanadium(II) is a dark purple liquid at room temperature.[4][5] The

ethyl substitution lowers the melting point compared to the solid, dark purple crystalline

vanadocene.[6] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Bis(ethylcyclopentadienyl)vanadium(II)

Property Value Source(s)

CAS Number 55940-04-0 [5]

Molecular Formula C₁₄H₁₈V [7]

Molecular Weight 237.23 g/mol [5][7]

Appearance Dark purple liquid [4][5]

Density 1.12 g/cm³ at 25 °C [4]

Purity ≥ 98% (by titration) [4][5]

Spectroscopic Characterization
Direct spectroscopic data for Bis(ethylcyclopentadienyl)vanadium(II) is not widely published

in peer-reviewed literature. However, its electronic structure can be understood by analogy to

its parent compound, vanadocene (Cp₂V).

Nuclear Magnetic Resonance (NMR) Spectroscopy: As a paramagnetic V(II) (d³) complex,

Bis(ethylcyclopentadienyl)vanadium(II) cannot be analyzed by standard high-resolution
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NMR techniques.[5] The unpaired electrons cause rapid nuclear relaxation and large

contact/pseudocontact shifts, resulting in signals that are too broad to be observed.

Electron Paramagnetic Resonance (EPR) Spectroscopy: Vanadium(II) complexes with a d³

electron configuration typically exhibit a spin quartet (S = 3/2) ground state.[8] EPR

spectroscopy is a powerful technique for characterizing such species. For the analogous

vanadocene, frozen-solution X-band EPR spectra show a well-resolved hyperfine structure due

to the coupling of the electron spin with the ⁵¹V nucleus (I = 7/2, 99.75% natural abundance).[8]

[9] The spectrum is characteristic of a system with axial symmetry and a large zero-field

splitting.[8] It is expected that (EtCp)₂V would exhibit a similarly complex and informative EPR

spectrum, reflecting its coordination environment.

Synthesis and Reactivity
The synthesis of alkylated vanadocenes generally follows the well-established salt metathesis

route used for the parent vanadocene. This involves the reaction of a vanadium(II) halide with

an alkali metal salt of the corresponding substituted cyclopentadienide.

Synthetic Workflow
The logical workflow for the synthesis of Bis(ethylcyclopentadienyl)vanadium(II) is depicted

below. The process begins with the deprotonation of ethylcyclopentadiene to form the

nucleophilic ethylcyclopentadienide anion, which then displaces the halide ligands from a V(II)

salt.
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Step 1: Ligand Salt Formation

Step 2: Metathesis Reaction

Step 3: Purification
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Caption: Synthetic workflow for Bis(ethylcyclopentadienyl)vanadium(II).
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Detailed Experimental Protocol
The following protocol is adapted from a patented procedure for the synthesis of the analogous

bis(isopropylcyclopentadienyl)vanadium.[10] Causality: This method is effective because the

highly nucleophilic cyclopentadienide anion readily displaces the chloride ligands from the

vanadium center in an irreversible salt elimination reaction. The use of anhydrous,

deoxygenated solvents is critical to prevent the immediate decomposition of the air- and

moisture-sensitive product.

Materials:

Ethylcyclopentadiene

Sodium hydride (NaH) or n-Butyllithium (n-BuLi)

Anhydrous Vanadium(II) dichloride (VCl₂)

Anhydrous, deoxygenated tetrahydrofuran (THF)

Anhydrous, deoxygenated pentane or hexane

Procedure:

Preparation of Sodium Ethylcyclopentadienide:

In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), suspend sodium

hydride (2 equivalents) in anhydrous THF.

Slowly add ethylcyclopentadiene (2 equivalents) to the stirred suspension at 0 °C.

Allow the reaction mixture to warm to room temperature and stir overnight to ensure

complete deprotonation. The evolution of hydrogen gas will cease upon completion. This

forms a solution of sodium ethylcyclopentadienide.

Reaction with Vanadium Dichloride:

In a separate Schlenk flask, suspend anhydrous vanadium(II) dichloride (1 equivalent) in

anhydrous THF.
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Cool the VCl₂ suspension to 0 °C and slowly transfer the sodium ethylcyclopentadienide

solution via cannula.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then gently heat to 50-60 °C for 3-4 hours to drive the reaction to completion. The solution

will turn a deep purple/brown color.

Workup and Purification:

Allow the mixture to cool to room temperature and let the precipitated sodium chloride

(NaCl) settle.

Filter the reaction mixture through a Celite plug under inert atmosphere to remove the

NaCl precipitate.

Remove the THF solvent from the filtrate under vacuum at or below room temperature to

yield the crude product.

The final product, a dark purple liquid, can be purified by vacuum distillation at low

pressure (e.g., 10⁻² torr).

Reactivity Profile
Bis(ethylcyclopentadienyl)vanadium(II) is a strong reducing agent and is highly reactive.

Reaction with Air and Water: The compound is pyrophoric, meaning it can ignite

spontaneously upon exposure to air.[4] It also reacts violently with water. These reactions are

driven by the high oxophilicity of the low-valent vanadium center, leading to the formation of

vanadium oxides.

Reaction with Carbon Monoxide: By analogy with vanadocene, it is expected to react with

carbon monoxide (CO) to form carbonyl complexes.

Reaction with Oxidizing Agents: It will react readily with oxidizing agents. For example,

vanadocene dichloride, the V(IV) analogue, can be formed by reacting vanadocene with a

suitable halogenating agent.[11]
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Handling, Storage, and Safety
Due to its hazardous nature, Bis(ethylcyclopentadienyl)vanadium(II) must be handled with

extreme care using established protocols for pyrophoric and air-sensitive reagents.

Table 2: Hazard and Safety Information

Hazard Class
GHS Classification &
Statements

Handling & Storage
Precautions

Pyrophoric Liquid

GHS02 (Flame)H250: Catches

fire spontaneously if exposed

to air.

Handle and store exclusively

under a dry, inert atmosphere

(e.g., argon or nitrogen

glovebox or Schlenk line).[4]

Air & Water Sensitive

P222: Do not allow contact

with air.Reacts violently with

water.

Use anhydrous, deoxygenated

solvents. Never expose to the

atmosphere or moisture.

Storage
P422: Store contents under an

inert gas.

Store in a tightly sealed,

appropriate container (e.g.,

glass ampule or stainless steel

bubbler) in a refrigerator at 2–8

°C.[4]

Personal Protective Equipment

(PPE)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Use flame-retardant lab coat,

safety glasses, and

appropriate chemical-resistant

gloves.

Fire Extinguishing

P370 + P378: In case of fire:

Use dry chemical powder (e.g.,

Met-L-X), sand, or vermiculite.

DO NOT USE WATER.

Keep a Class D fire

extinguisher readily available.

[4]

Decontamination and Disposal
Spills should be immediately quenched by covering with a dry, inert powder like sand or

vermiculite. Disposal must be carried out by licensed professionals in accordance with local,
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state, and federal regulations. Contaminated materials pose the same hazard as the product.

[4]

Applications in Research and Development
While specific, large-scale industrial applications of Bis(ethylcyclopentadienyl)vanadium(II)
are not widely documented, its properties make it a valuable compound in several research

areas.

Precursor for Thin Film Deposition
Organometallic compounds with sufficient volatility and thermal stability are essential

precursors for MOCVD and Atomic Layer Deposition (ALD). These techniques are used to

create high-purity thin films for applications in electronics, coatings, and catalysis. (EtCp)₂V is a

potential precursor for depositing vanadium metal, vanadium oxide, or vanadium nitride thin

films.[8] The choice of co-reactant (e.g., H₂, O₂, NH₃) and deposition temperature determines

the final film composition.
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Caption: Workflow for MOCVD using Bis(ethylcyclopentadienyl)vanadium(II).

Homogeneous Catalysis
Vanadium complexes are known to catalyze various organic transformations, most notably

olefin polymerization.[2][3] While Ziegler-Natta catalysis often employs higher-valent vanadium

species, V(II) complexes like (EtCp)₂V can act as precursors that are activated in situ. The alkyl

groups on the Cp rings can be used to tune the steric and electronic environment around the

metal center, potentially influencing the molecular weight and tacticity of the resulting polymer.

Conclusion
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Bis(ethylcyclopentadienyl)vanadium(II) is a highly reactive organometallic compound with

significant potential as a precursor in materials science and as a catalyst in synthetic chemistry.

Its pyrophoric and air-sensitive nature demands rigorous handling protocols, but its well-

defined structure and the versatile chemistry of the vanadium center make it a valuable tool for

researchers. Further investigation into its specific catalytic activities and its performance as an

MOCVD/ALD precursor could unveil new applications in advanced materials and chemical

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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